78-11-5

Pentaerythritol tetranitrate

In Stock

• CAS RN:
• 78-11-5

• Formula:
• C5H8N4O12
  C(CH2ONO2)4
  C5H8N4O12

• InChI:
• InChI=1S/C5H8N4O12/c10-6(11)18-1-5(2-19-7(12)13,3-20-8(14)15)4-21-9(16)17/h1-4H2

• InChIKey:
• TZRXHJWUDPFEEY-UHFFFAOYSA-N

• Pentaerythritol Tetranitrate is the lipid soluble polyol ester of nitric acid belonging to the family of nitrovasodilators that exhibit vasodilatory property. Pentaerythritol tetranitrate releases free nitric oxide (NO) after denitration reaction, which triggers NO-dependent signaling transduction involving soluble guanylate cyclase (sGC). NO binds reversibly to the ferrous-heme center of sGC, thereby causes conformational change and activates the enzyme. Activation results in increasing cellular levels of cyclic guanosine monophosphate (cGMP) within vascular smooth muscle, which results in vasodilation mediated by cGMP-dependent protein kinases. Furthermore, this agent causes arterial and venous bed dilation in a dose-dependent manner.
  Pentaerythritol tetranitrate is a pentaerythritol nitrate in which all four hydroxy groups of pentaerythritol have been converted to the c...

3-Heptylpyrrole

In Stock

• CAS RN:
• 878-11-5

• Formula:
• C11H19N

• InChI:
• InChI=1S/C11H19N/c1-2-3-4-5-6-7-11-8-9-12-10-11/h8-10,12H,2-7H2,1H3

• InChIKey:
• OVBAZQHUSHSARW-UHFFFAOYSA-N

• 3-Heptylpyrrole is a useful research compound. Its molecular formula is C11H19N and its molecular weight is 165.27 g/mol. The purity is usually 95%.

4-(3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)benzenesulfonic acid

• CAS RN:
• 26878-11-5

• Formula:
• C10H10N2O4S

• InChI:
• InChI=1S/C10H10N2O4S/c1-7-6-10(13)12(11-7)8-2-4-9(5-3-8)17(14,15)16/h2-6,11H,1H3,(H,14,15,16)

• InChIKey:
• VFMNIJOKAXPZLE-UHFFFAOYSA-N

• 4-(3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)benzenesulfonic acid is a useful research compound. Its molecular formula is C10H10N2O4S and its molecular weight is 254.26 g/mol. The purity is usually 95%.

Diatrizoic acid dihydrate

In Stock

• CAS RN:
• 50978-11-5

• Formula:
• C11H13I3N2O6

• InChI:
• InChI=1S/C11H9I3N2O4.2H2O/c1-3(17)15-9-6(12)5(11(19)20)7(13)10(8(9)14)16-4(2)18;;/h1-2H3,(H,15,17)(H,16,18)(H,19,20);2*1H2

• InChIKey:
• JHQKUXXJPHSPOL-UHFFFAOYSA-N

• Amidotrizoic acid dihydrate is the dihydrate form of amidotrizoic acid. Both the dihydrate and the anhydrous form are used as X-ray contrast media. It has a role as a radioopaque medium. It contains an amidotrizoic acid.

N-(2-(Methylamino)ethyl)-5-isoquinolinesulfonamide

In Stock

• CAS RN:
• 84478-11-5

• Formula:
• C12H15N3O2S

• InChI:
• InChI=1S/C12H15N3O2S/c1-13-7-8-15-18(16,17)12-4-2-3-10-9-14-6-5-11(10)12/h2-6,9,13,15H,7-8H2,1H3

• InChIKey:
• PJWUXKNZVMEPPH-UHFFFAOYSA-N

• N-[2-(methylamino)ethyl]isoquinoline-5-sulfonamide is a member of isoquinolines and a sulfonamide.

Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate

In Stock

• CAS RN:
• 898778-11-5

• Formula:
• C13H14Cl2O3

• InChI:
• InChI=1S/C13H14Cl2O3/c1-2-18-13(17)5-3-4-12(16)10-8-9(14)6-7-11(10)15/h6-8H,2-5H2,1H3

• InChIKey:
• BGXPAOANFUOBCX-UHFFFAOYSA-N

• Ethyl 5-(2,5-dichlorophenyl)-5-oxovalerate is a useful research compound. Its molecular formula is C13H14Cl2O3 and its molecular weight is 289.15 g/mol. The purity is usually 95%.

(Z)-ethyl 1-(2-methoxyethyl)-2-((4-methyl-3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534578-11-5

• Formula:
• C25H23N5O7

• InChI:
• InChI=1S/C25H23N5O7/c1-4-37-25(33)18-14-17-21(26-20-7-5-6-10-28(20)24(17)32)29(11-12-36-3)22(18)27-23(31)16-9-8-15(2)19(13-16)30(34)35/h5-10,13-14H,4,11-12H2,1-3H3

• InChIKey:
• CONGURFSGDPINN-QYQHSDTDSA-N

• (Z)-ethyl 1-(2-methoxyethyl)-2-((4-methyl-3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C25H23N5O7 and its molecular weight is 505.487. The purity is usually 95%.

2'-Amino-5-methyl-biphenyl-3-carboxylic acid

In Stock

• CAS RN:
• 885278-11-5

• Formula:
• C14H13NO2

• InChI:
• InChI=1S/C14H13NO2/c1-9-6-10(8-11(7-9)14(16)17)12-4-2-3-5-13(12)15/h2-8H,15H2,1H3,(H,16,17)

• InChIKey:
• QYZKZIUHECASJD-UHFFFAOYSA-N

• 2'-Amino-5-methyl-biphenyl-3-carboxylic acid is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.

(R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one

Usually In Stock

• CAS RN:
• 869478-11-5

• Formula:
• C17H16ClNO4

• InChI:
• InChI=1S/C17H16ClNO4/c18-8-15(20)13-6-12(22-9-11-4-2-1-3-5-11)7-14-17(13)23-10-16(21)19-14/h1-7,15,20H,8-10H2,(H,19,21)/t15-/m0/s1

• InChIKey:
• XEOFGWFROZZMSV-HNNXBMFYSA-N

• (R)-6-(Benzyloxy)-8-(2-chloro-1-hydroxyethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C17H16ClNO4 and its molecular weight is 333.8 g/mol. The purity is usually 95%.

3-[(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(2,6-dimethyl-4-morpholinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

In Stock

• CAS RN:
• 372978-11-5

• Formula:
• C25H30N4O3S2

• InChI:
• InChI=1S/C25H30N4O3S2/c1-15-8-7-11-28-21(15)26-22(27-13-16(2)32-17(3)14-27)19(23(28)30)12-20-24(31)29(25(33)34-20)18-9-5-4-6-10-18/h7-8,11-12,16-18H,4-6,9-10,13-14H2,1-3H3/b20-12-

• InChIKey:
• GDDPASFNBPRCSD-NDENLUEZSA-N

• 3-[(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(2,6-dimethyl-4-morpholinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C25H30N4O3S2 and its molecular weight is 498.7 g/mol. The purity is usually 95%.

(E)-3-(3-bromo-5-ethoxy-4-methoxyphenyl)-N-(2-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide

Usually In Stock

• CAS RN:
• 380478-11-5

• Formula:
• C19H15BrClN3O5

• InChI:
• InChI=1S/C19H15BrClN3O5/c1-3-29-17-8-11(7-14(20)18(17)28-2)6-12(10-22)19(25)23-16-5-4-13(24(26)27)9-15(16)21/h4-9H,3H2,1-2H3,(H,23,25)/b12-6+

• InChIKey:
• OBHNWTNINZAGPW-UHFFFAOYSA-N

• (E)-3-(3-bromo-5-ethoxy-4-methoxyphenyl)-N-(2-chloro-4-nitrophenyl)-2-cyanoprop-2-enamide is a useful research compound. Its molecular formula is C19H15BrClN3O5 and its molecular weight is 480.7. The purity is usually 95%.

Dichloro{(1R,2R)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II)

In Stock

• CAS RN:
• 429678-11-5

• Formula:
• C44H44Cl2N2P2Ru

• InChI:
• InChI=1S/C44H44N2P2.2ClH.Ru/c1-5-21-37(22-6-1)47(38-23-7-2-8-24-38)43-31-17-13-19-35(43)33-45-41-29-15-16-30-42(41)46-34-36-20-14-18-32-44(36)48(39-25-9-3-10-26-39)40-27-11-4-12-28-40;;;/h1-14,17-28,31-32,41-42,45-46H,15-16,29-30,33-34H2;2*1H;/q;;;+2/p-2/t41-,42-;;;/m1.../s1

• InChIKey:
• ARUWPYVEQOFGTQ-KGDVQYBBSA-L

• Dichloro{(1R,2R)-N,N-bis[2-(diphenylphosphino)benzyl]cyclohexane-1,2-diamine}ruthenium(II) is a useful research compound. Its molecular formula is C44H44Cl2N2P2Ru and its molecular weight is 834.8 g/mol. The purity is usually 95%.

2,6-difluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851978-11-5

• Formula:
• C15H11F2N3OS

• InChI:
• InChI=1S/C15H11F2N3OS/c1-8-4-2-7-11-13(8)18-15(22-11)20-19-14(21)12-9(16)5-3-6-10(12)17/h2-7H,1H3,(H,18,20)(H,19,21)

• InChIKey:
• VIVSIALUJLWJAF-UHFFFAOYSA-N

• 2,6-difluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C15H11F2N3OS and its molecular weight is 319.33. The purity is usually 95%.

Tresperimus trihydrochloride

• CAS RN:
• 160678-11-5

• Formula:
• C17H40Cl3N7O3

• InChI:
• InChI=1S/C17H37N7O3.3ClH/c18-8-7-10-21-9-5-6-13-24-17(26)27-14-15(25)22-11-3-1-2-4-12-23-16(19)20;;;/h21H,1-14,18H2,(H,22,25)(H,24,26)(H4,19,20,23);3*1H

• InChIKey:
• ROUJFTXNBSKUBV-UHFFFAOYSA-N

• Tresperimus induces tolerance after short-term treatment in a fully major histocompatibility mismatched rat cardiac allograft model.

2-((3r,5r,7r)-Adamantan-1-yl)-1-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)ethanone

In Stock

• CAS RN:
• 1705978-11-5

• Formula:
• C24H33NO4S

• InChI:
• InChI=1S/C24H33NO4S/c1-29-20-2-4-21(5-3-20)30(27,28)22-6-8-25(9-7-22)23(26)16-24-13-17-10-18(14-24)12-19(11-17)15-24/h2-5,17-19,22H,6-16H2,1H3

• InChIKey:
• FFKRIIUZECAMJM-UHFFFAOYSA-N

• 2-((3r,5r,7r)-Adamantan-1-yl)-1-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C24H33NO4S and its molecular weight is 431.59. The purity is usually 95%.

(2,5-Dimethylfuran-3-yl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379978-11-5

• Formula:
• C17H21N3O3

• InChI:
• InChI=1S/C17H21N3O3/c1-12-10-15(13(2)23-12)16(21)20-8-4-14(5-9-20)11-22-17-18-6-3-7-19-17/h3,6-7,10,14H,4-5,8-9,11H2,1-2H3

• InChIKey:
• RXMVVLAJCOCTAW-UHFFFAOYSA-N

• (2,5-Dimethylfuran-3-yl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C17H21N3O3 and its molecular weight is 315.373. The purity is usually 95%.

3-Bromo-6-nitro-benzo[b]thiophene

In Stock

• CAS RN:
• 1263378-11-5

• Formula:
• C8H4BrNO2S

• InChI:
• InChI=1S/C8H4BrNO2S/c9-7-4-13-8-3-5(10(11)12)1-2-6(7)8/h1-4H

• InChIKey:
• CXDYUPRHJODLJC-UHFFFAOYSA-N

• 3-Bromo-6-nitro-benzo[b]thiophene is a useful research compound. Its molecular formula is C8H4BrNO2S and its molecular weight is 258.09 g/mol. The purity is usually 95%.

3',4'-Dichloro-2'-(difluoromethoxy)phenacyl chloride

In Stock

• CAS RN:
• 1807178-11-5

• Formula:
• C9H5Cl3F2O2

• InChI:
• InChI=1S/C9H5Cl3F2O2/c10-3-6(15)4-1-2-5(11)7(12)8(4)16-9(13)14/h1-2,9H,3H2

• InChIKey:
• WBJWLPXGUBTBNB-UHFFFAOYSA-N

• 3',4'-Dichloro-2'-(difluoromethoxy)phenacyl chloride is a useful research compound. Its molecular formula is C9H5Cl3F2O2 and its molecular weight is 289.5 g/mol. The purity is usually 95%.

(S)-5-(Pyrrolidin-2-yl)pyridine-2-carbonitrile

Usually In Stock

• CAS RN:
• 1213878-11-5

• Formula:
• C10H11N3

• InChI:
• InChI=1S/C10H11N3/c11-6-9-4-3-8(7-13-9)10-2-1-5-12-10/h3-4,7,10,12H,1-2,5H2/t10-/m0/s1

• InChIKey:
• SRTGBZLPXOKAQC-JTQLQIEISA-N

• (S)-5-(Pyrrolidin-2-yl)pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.219. The purity is usually 95%.